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Compound of Interest

Compound Name: 4,4-Dimethyl-1,4-azasilinane

CAS No.: 130596-59-7

Cat. No.: B3097251

Get Quote

Executive Summary
Azasilinanes (saturated six-membered rings containing nitrogen and silicon) represent a critical

frontier in "heavy atom" medicinal chemistry. Specifically, 1-aza-4-silacyclohexane (the silicon

analog of piperidine) has emerged as a high-value scaffold for the "silicon switch" strategy—

replacing a carbon atom with silicon to modulate physicochemical properties without disrupting

the pharmacophore's binding affinity.

This guide details the structural anomalies, synthetic pathways, and medicinal utility of

azasilinanes, providing researchers with the actionable intelligence required to integrate

organosilicon motifs into drug discovery pipelines.

Part 1: Structural Fundamentals & Physicochemical
Impact
The substitution of carbon (C) with silicon (Si) is not merely a mass change; it induces profound

electronic and steric alterations that can salvage a lead compound with poor pharmacokinetic

(PK) profiles.
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Geometric Distortion (The "Flattened Chair")
Unlike the rigid chair conformation of piperidine, 1-aza-4-silacyclohexane adopts a distorted

geometry due to the properties of the C–Si bond.

Property Carbon (C-C / C-N) Silicon (C-Si)
Impact on
Azasilinane

Bond Length 1.54 Å / 1.47 Å 1.87 – 1.89 Å

Expands ring size;

increases molar

volume.

Covalent Radius 0.77 Å 1.17 Å
Increases steric bulk

at the 4-position.

Ring Topography Perfect Chair Flattened Chair

The C–Si–C angle is

compressed,

flattening the ring

around the Si atom.

Lipophilicity Baseline +0.6 to +1.0 LogP

Increases membrane

permeability and BBB

penetration.

The "Silicon Switch" Mechanism
The Silicon Switch refers to the strategic replacement of a carbon center with silicon.[1] In the

context of azasilinanes (replacing piperidines):

Pharmacophore Preservation: The vector of the nitrogen lone pair and the overall shape

remain similar enough to maintain receptor binding (e.g., GPCRs).

Metabolic Blockade: Silicon does not form stable double bonds (Si=C) under physiological

conditions, effectively blocking oxidative metabolism (e.g., P450-mediated desaturation) at

the 4-position.

Hydrolytic Liability: While C–Si bonds are stable, Si–heteroatom bonds (Si–O, Si–Cl) are

hydrolytically unstable. Therefore, 1-aza-4-silacyclohexanes (all C–Si ring bonds) are stable,
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whereas 1-aza-3-silacyclohexanes (containing a Si–C–N linkage) may exhibit different

reactivities but are generally stable unless the Si is directly attached to a leaving group.

Part 2: Synthetic Methodologies
Synthesis of the azasilinane core is more challenging than its carbon analog due to the lack of

commercial organosilicon building blocks. The two primary routes are Double Nucleophilic

Substitution and Intramolecular Hydrosilylation.

Primary Route: Bis-Alkylation (The "Geminal" Approach)
This is the industry-standard protocol for generating 4,4-disubstituted-1-aza-4-

silacyclohexanes.

Mechanism: A bis(2-haloethyl)silane reacts with a primary amine. The reaction is driven by the

nucleophilicity of the amine and the electrophilicity of the

-carbon relative to the silicon.

Bis(2-chloroethyl)
dimethylsilane

Intermediate
Acyclic Amine

 SN2 Attack (1 eq Amine)
High Temp, Base

Primary Amine
(R-NH2)

1-R-4,4-dimethyl-
1-aza-4-silacyclohexane

 Intramolecular
Cyclization

Click to download full resolution via product page

Figure 1: The bis-alkylation strategy relies on the sequential displacement of halides by the

nitrogen nucleophile.

Experimental Protocol: Synthesis of 1-Benzyl-4,4-
dimethyl-1-aza-4-silacyclohexane
Target: A versatile intermediate for sila-drug analogs.

Reagents:
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Bis(2-chloroethyl)dimethylsilane (1.0 eq)

Benzylamine (3.0 eq) — Excess acts as both reactant and H-Cl scavenger

Solvent: Butanol or Toluene

Temperature: Reflux (110–120 °C)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser and

magnetic stir bar, dissolve bis(2-chloroethyl)dimethylsilane (10 mmol) in anhydrous toluene

(50 mL).

Addition: Add benzylamine (30 mmol) dropwise under an inert atmosphere (Argon/Nitrogen).

Cyclization: Heat the mixture to reflux for 24–48 hours. The reaction kinetics are slower than

all-carbon analogs due to the steric shielding of the

-carbons by the bulky dimethylsilyl group.

Workup: Cool to room temperature. The benzylamine hydrochloride salt will precipitate. Filter

off the solids.

Extraction: Wash the filtrate with 10% NaOH (to ensure free base form) and brine. Dry the

organic layer over anhydrous

.

Purification: Concentrate under reduced pressure. Purify the crude oil via vacuum distillation

(bp ~100°C at 0.5 mmHg) or flash column chromatography (SiO2, Hexane/EtOAc gradient).

Validation: Confirm structure via

NMR (typically

-10 to 0 ppm relative to TMS).

Part 3: Medicinal Chemistry Applications[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3097251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The integration of the azasilinane core has led to "Sila-Drugs" with distinct pharmacological

advantages.

Case Study: Sila-Haloperidol
Haloperidol is a potent dopamine D2 antagonist. Its silicon analog, Sila-haloperidol, replaces

the quaternary carbon at the 4-position of the piperidine ring with silicon.

Selectivity Shift: Sila-haloperidol exhibits altered selectivity profiles for sigma receptors (

) compared to the parent compound due to the slightly larger ring size affecting the binding
pocket fit.

Metabolic Fate: The parent haloperidol undergoes oxidative metabolism to a pyridinium

species (neurotoxic). The silicon analog cannot form a stable Si=C double bond, effectively

preventing the formation of the equivalent "sila-pyridinium" toxic metabolite.

Case Study: Sila-Loperamide
Loperamide is an opioid receptor agonist (antidiarrheal).[2]

PK Impact: The sila-substitution increased metabolic stability in human liver microsomes.

Trade-off: While stability increased, the higher lipophilicity (LogP) increased efflux and

slightly diminished permeability, demonstrating that silicon substitution is a multi-parameter

optimization tool, not a "magic bullet."

Decision Matrix: When to Use Azasilinanes
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Figure 2: Decision matrix for deploying azasilinane scaffolds in lead optimization.

References
Sila-haloperidol Synthesis & Properties: Tacke, R., et al. "Sila-haloperidol, a Silicon Analogue

of the Dopamine (D2) Receptor Antagonist Haloperidol: Synthesis, Pharmacological

Properties, and Metabolic Fate."[3] ChemMedChem, 2008. [Link]

Sila-loperamide & PK Comparison: Tacke, R., et al. "Can silicon make an excellent drug

even better? An in vitro and in vivo head-to-head comparison between loperamide and its

silicon analogue sila-loperamide."[2] ChemMedChem, 2004. [Link]

Conformational Analysis of Silacyclohexanes: Bagryanskaya, I. Y., et al. "Silacyclohexanes,

Sila(hetero)cyclohexanes and Related Compounds: Structure and Conformational Analysis."

Current Organic Chemistry, 2006.[4] [Link]

Silicon Bioisosterism Review: Ramesh, R., et al. "Silicon as a Bioisostere for Carbon in Drug

Design." Rowan Scientific, 2023. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3097251/docs?utm_src=pdf-body-img#advanced-technical-guide-to-azasilinane-organosilicon-heterocycles
https://www.researchgate.net/publication/5824155_Sila-Haloperidol_a_Silicon_Analogue_of_the_Dopamine_D2_Receptor_Antagonist_Haloperidol_Synthesis_Pharmacological_Properties_and_Metabolic_Fate
https://pubmed.ncbi.nlm.nih.gov/18061962/
https://pubmed.ncbi.nlm.nih.gov/25801200/
https://pubmed.ncbi.nlm.nih.gov/15214041/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/azaindoles.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11005852/
https://www.rowansci.com/blog/silicon-bioisosteres
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3097251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis of 1-aza-2-silacyclopentanes: Herbig, M., et al. "Formation of 1-aza-2-

silacyclopentanes and unexpected products from the insertion of phenylisocyanate."[5]

Beilstein Journal of Organic Chemistry, 2016. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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